1-(phenylsulfanyl)propan-2-amine hydrochloride
Overview
Description
1-(phenylsulfanyl)propan-2-amine hydrochloride is an organic compound with the molecular formula C9H14ClNS . It has a molecular weight of 203.73 .
Synthesis Analysis
The synthesis of similar compounds has been reported using transaminase-mediated reactions . This environmentally and economically attractive method involves the use of immobilized whole-cell biocatalysts with ®-transaminase activity for the synthesis of novel disubstituted 1-phenylpropan-2-amines .Chemical Reactions Analysis
While specific chemical reactions involving 1-(phenylsulfanyl)propan-2-amine hydrochloride are not available in the current data, amines in general are known to undergo a variety of reactions. For instance, they can participate in nucleophilic addition/elimination reactions with acyl chlorides .Scientific Research Applications
Pharmaceutical Research
1-(phenylsulfanyl)propan-2-amine hydrochloride: is utilized in pharmaceutical research as a reference standard for drug formulation . Its purity and stability make it ideal for developing new medications, particularly in the realm of mental health, where related compounds have shown efficacy.
Analytical Chemistry
In analytical chemistry, this compound serves as a calibration standard for chromatographic analysis . It helps in the accurate determination of chemical properties and the assessment of sample purity through techniques like HPLC and LC-MS.
Chemical Synthesis
The compound is a key intermediate in the synthesis of more complex molecules . Its phenylsulfanyl group is particularly useful in constructing sulfur-containing pharmacophores, which are common in drugs with anti-bacterial and anti-viral properties.
Neurochemistry
Due to its structural similarity to neurotransmitters, it’s studied for its interaction with neural receptors . This application is crucial for understanding brain chemistry and could lead to breakthroughs in treating neurological disorders.
Toxicology
In toxicology, 1-(phenylsulfanyl)propan-2-amine hydrochloride is used to study the metabolic pathways and detoxification processes of sulfur-containing compounds . This research can inform safety protocols and exposure limits for industrial chemicals.
Future Directions
Future research could focus on the synthesis of 1-(phenylsulfanyl)propan-2-amine hydrochloride and its derivatives, exploring their potential applications in pharmaceuticals and other fields . Further studies could also investigate the physical and chemical properties, safety and hazards, and mechanisms of action of these compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(phenylsulfanyl)propan-2-amine hydrochloride involves the reaction of 1-propanethiol with phenylmagnesium bromide to form 1-phenylsulfanylpropane. This intermediate is then reacted with 2-bromo-1-phenylethanamine to form the final product, 1-(phenylsulfanyl)propan-2-amine hydrochloride.", "Starting Materials": [ "1-propanethiol", "phenylmagnesium bromide", "2-bromo-1-phenylethanamine", "hydrochloric acid", "diethyl ether", "sodium sulfate" ], "Reaction": [ "Step 1: Dissolve 1-propanethiol in diethyl ether and add phenylmagnesium bromide dropwise while stirring. Allow the reaction mixture to stir for several hours.", "Step 2: Add hydrochloric acid to the reaction mixture to quench the excess phenylmagnesium bromide.", "Step 3: Extract the organic layer with diethyl ether and dry over sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain 1-phenylsulfanylpropane.", "Step 5: Dissolve 1-phenylsulfanylpropane in diethyl ether and add 2-bromo-1-phenylethanamine. Allow the reaction mixture to stir for several hours.", "Step 6: Quench the reaction mixture with hydrochloric acid and extract the organic layer with diethyl ether.", "Step 7: Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain 1-(phenylsulfanyl)propan-2-amine hydrochloride." ] } | |
CAS RN |
56216-00-3 |
Molecular Formula |
C9H14ClNS |
Molecular Weight |
203.7 |
Purity |
95 |
Origin of Product |
United States |
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